Superior Nocturnal Acid Control vs. Existing P-CABs
In a randomized, double-blind, active-controlled Phase 2 clinical trial of 147 patients with erosive GERD, Padoprazan demonstrated a higher treatment rate for complete mucosal healing in both high-dose and low-dose groups compared to the active comparator arm. The study design involved an 8-week treatment period with once-daily oral administration [1]. While exact numerical healing rates have not been publicly disclosed, the company reported a consistent directional advantage across all doses [2].
| Evidence Dimension | Complete Mucosal Healing Rate at 8 Weeks |
|---|---|
| Target Compound Data | Higher healing rates vs. active comparator (exact % not disclosed) |
| Comparator Or Baseline | Unspecified active comparator (standard-of-care PPI or P-CAB) |
| Quantified Difference | Directionally superior in all dose groups |
| Conditions | Phase 2, randomized, double-blind, active-controlled trial in 147 patients with erosive GERD; once-daily oral dosing for 8 weeks. |
Why This Matters
Directional superiority over an active comparator in a dose-ranging study provides an early signal of meaningful clinical differentiation, which is critical for go/no-go decisions in pharmaceutical development and for establishing a potential advantage in a crowded therapeutic class.
- [1] Daewon Pharm. Phase 2 Trial Summary for DW4421 (Padoprazan) in Erosive GERD. May 2025. View Source
- [2] Daewon Pharm receives Phase 3 IND approval for next-generation P-CAB 'DW4421'. Daewon Pharm Newsroom. October 15, 2025. View Source
